Cas no 617-94-7 (2-Phenyl-2-propanol)

• Product Name: 2-Phenyl-2-propanol
• CAS No: 617-94-7
• MF: C₉H₁₂O
• MW: 136.190982818604
• MDL: MFCD00004456
• CID: 82746
• PubChem ID: 12053
• Update Time: 2025-05-22

2-Phenyl-2-propanol Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-2-propanol
• alpha,alpha-Dimethyl-benzylalcohol
• Dimethyl phenyl carbinol
• 2-Phenylpropan-2-ol
• a,a-Dimethylbenzylalcohol
• α-Cumyl Alcohol
• α,α-Dimethylbenzyl Alcohol
• 1-hydroxycumene
• 2-phenylisopropanol
• NSC 1261
• Dimethylphenylcarbinol
• Dimethylphenylmethanol
• alpha-Cumyl alcohol
• Phenyldimethylcarbinol
• alpha,alpha-Dimethylbenzyl alcohol
• 2-Propanol, 2-phenyl-
• 2-phenyl-propan-2-ol
• alpha,alpha-Dimethylbenzenemethanol
• Benzenemethanol, .alpha.,.alpha.-dimethyl-
• .alpha.-Cumyl alcohol
• a,a-dimethylbenzyl alcohol
• Benzyl alcohol, alp

• MDL： MFCD00004456
• Inchi： 1S/C9H12O/c1-9(2,10)8-6-4-3-5-7-8/h3-7,10H,1-2H3
• InChI Key： BDCFWIDZNLCTMF-UHFFFAOYSA-N
• SMILES： CC(C1C=CC=CC=1)(O)C
• BRN： 1905012

Computed Properties

• Exact Mass: 136.08900
• Monoisotopic Mass: 136.088815
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Not available
• Density: 0.973 g/mL at 25 °C(lit.)
• Melting Point: 30.0 to 35.0 deg-C
• Boiling Point: 215°C
• Flash Point: 87.8±0.0 ºC,
• Refractive Index: n20/D 1.5196(lit.)
• Solubility: Slightly soluble (12 g/l) (25 º C),
• Water Partition Coefficient: Insoluble in water.
• PSA: 20.23000
• LogP: 1.91400
• Solubility: Not available

2-Phenyl-2-propanol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：1325
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26; S36
• RTECS：DO4562000
• Hazardous Material Identification：
• Risk Phrases：R22
• Safety Term：S26-S36
• TSCA：Yes
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-Phenyl-2-propanol

Exploring the Versatile Applications and Properties of 2-Phenyl-2-propanol (CAS No. 617-94-7)

2-Phenyl-2-propanol, also known as dimethylphenylcarbinol, is a fascinating organic compound with the CAS number 617-94-7. This aromatic alcohol has garnered significant attention in various industries due to its unique chemical structure and versatile applications. With the increasing demand for specialty chemicals in pharmaceuticals, fragrances, and organic synthesis, understanding the properties and uses of 2-Phenyl-2-propanol has become more important than ever.

The molecular formula of 2-Phenyl-2-propanol is C9H12O, featuring a phenyl group attached to a tertiary carbon atom that also bears two methyl groups and a hydroxyl group. This structure gives the compound its characteristic properties, making it valuable in numerous chemical processes. Recent searches on scientific databases show growing interest in "2-Phenyl-2-propanol synthesis" and "2-Phenyl-2-propanol uses in organic chemistry", reflecting its importance in research and industrial applications.

One of the most notable characteristics of 2-Phenyl-2-propanol is its role as an intermediate in pharmaceutical synthesis. Researchers have explored its potential in creating various drug molecules, particularly those targeting neurological conditions. The compound's aromatic nature and alcohol functionality make it a versatile building block in medicinal chemistry. Current trends in pharmaceutical research emphasize the need for such intermediates, as evidenced by frequent searches for "pharmaceutical applications of 2-Phenyl-2-propanol".

In the fragrance and flavor industry, 2-Phenyl-2-propanol contributes to the creation of complex aromatic profiles. Its subtle floral notes with woody undertones make it valuable in premium perfume formulations. With consumers increasingly seeking unique and long-lasting fragrances, the demand for specialty ingredients like 2-Phenyl-2-propanol has risen significantly. Industry professionals often search for "2-Phenyl-2-propanol in perfumery" and "aromatic properties of dimethylphenylcarbinol", highlighting its importance in this sector.

The compound's physical properties are equally noteworthy. 2-Phenyl-2-propanol typically appears as a colorless to pale yellow liquid with a characteristic aromatic odor. It has a boiling point of approximately 218°C and a melting point around 20°C. These properties, combined with its moderate solubility in water and good solubility in organic solvents, make it practical for various industrial applications. Laboratory technicians frequently inquire about "2-Phenyl-2-propanol solubility" and "physical properties of CAS 617-94-7", indicating the practical need for this information.

From a synthetic chemistry perspective, 2-Phenyl-2-propanol serves as an important reagent in Grignard reactions and other carbon-carbon bond forming processes. Its tertiary alcohol structure makes it particularly useful in creating complex molecular architectures. The growing field of green chemistry has also shown interest in this compound, with researchers exploring more sustainable methods for its production. Recent search trends include terms like "green synthesis of 2-Phenyl-2-propanol" and "environmentally friendly production of dimethylphenylcarbinol".

Quality control and analytical methods for 2-Phenyl-2-propanol have become increasingly sophisticated. Modern techniques such as gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC) are routinely used to ensure the compound's purity and consistency. Analytical chemists often search for "2-Phenyl-2-propanol analytical methods" and "CAS 617-94-7 purity testing", reflecting the importance of quality assurance in industrial applications.

The global market for 2-Phenyl-2-propanol has shown steady growth, driven by expanding applications in various industries. Market analysts predict continued demand, particularly from the pharmaceutical and fragrance sectors. Business professionals frequently research "2-Phenyl-2-propanol market trends" and "suppliers of CAS 617-94-7", indicating the compound's commercial significance. As specialty chemical markets evolve, 2-Phenyl-2-propanol remains a compound of interest for manufacturers and end-users alike.

Safety considerations for handling 2-Phenyl-2-propanol are standard for organic compounds of its class. Proper ventilation, personal protective equipment, and appropriate storage conditions are recommended. While not classified as hazardous under normal handling conditions, prudent laboratory practices should always be followed. Safety professionals often search for "2-Phenyl-2-propanol safety data" and "handling precautions for dimethylphenylcarbinol", emphasizing the importance of workplace safety.

Looking to the future, research into 2-Phenyl-2-propanol continues to uncover new potential applications. From advanced material science to innovative pharmaceutical formulations, this compound's versatility ensures its ongoing relevance in chemical research and industry. As scientific inquiry progresses, we can expect to see even more creative uses for this remarkable molecule, solidifying its position as an important chemical intermediate in the 21st century.